4-Methyl-2-[(oxan-2-yl)methoxy]pyridine

• IUPAC Name: 4-methyl-2-(oxan-2-ylmethoxy)pyridine
• InChI: InChI=1S/C12H17NO2/c1-10-5-6-13-12(8-10)15-9-11-4-2-3-7-14-11/h5-6,8,11H,2-4,7,9H2,1H3
• InChI Key: ANJLOVLOFYZMNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)OCC2CCCCO2
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• CAS No.: 2200106-94-9

Description

. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group and an oxan-2-ylmethoxy group.

Preparation Methods

The synthesis of 4-Methyl-2-[(oxan-2-yl)methoxy]pyridine involves several steps. One common synthetic route includes the reaction of 4-methylpyridine with oxan-2-ylmethanol under specific reaction conditions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

4-Methyl-2-[(oxan-2-yl)methoxy]pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the oxan-2-ylmethoxy group can be replaced by other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and specific temperature and pressure conditions to optimize the reaction. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-Methyl-2-[(oxan-2-yl)methoxy]pyridine has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Methyl-2-[(oxan-2-yl)methoxy]pyridine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

4-Methyl-2-[(oxan-2-yl)methoxy]pyridine can be compared with other similar compounds, such as:

4-Methyl-2-[(oxan-4-yl)methoxy]pyridine: This compound has a similar structure but with a different position of the oxan-ylmethoxy group.

4-Methyl-2-[(oxolan-2-yl)methoxy]pyridine: Another similar compound with slight variations in the structure.

The uniqueness of this compound lies in its specific substitution pattern, which may confer distinct chemical and biological properties compared to its analogs .